Cas no 82709-37-3 (1-Hexyne, 6,6,6-trimethoxy-)

1-Hexyne, 6,6,6-trimethoxy- structure
1-Hexyne, 6,6,6-trimethoxy- structure
Product name:1-Hexyne, 6,6,6-trimethoxy-
CAS No:82709-37-3
MF:C9H16O3
MW:172.221543312073
CID:685689
PubChem ID:13096567

1-Hexyne, 6,6,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexyne, 6,6,6-trimethoxy-
    • 6,6,6-trimethoxyhex-1-yne
    • SCHEMBL9578319
    • DTXSID40518058
    • 1,1,1-trimethoxy-5-hexyne
    • MJLTVYRSUJUBHO-UHFFFAOYSA-N
    • 82709-37-3
    • Inchi: InChI=1S/C9H16O3/c1-5-6-7-8-9(10-2,11-3)12-4/h1H,6-8H2,2-4H3
    • InChI Key: MJLTVYRSUJUBHO-UHFFFAOYSA-N
    • SMILES: COC(CCCC#C)(OC)OC

Computed Properties

  • Exact Mass: 172.109944368g/mol
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 27.7Ų

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